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Compound of Interest

Compound Name:
2-(4-Ethyl-3-iodophenyl)-2-

methylpropanoic acid

Cat. No.: B596723 Get Quote

An In-depth Technical Guide to 2-(4-Ethyl-3-
iodophenyl)-2-methylpropanoic Acid
This technical guide provides a comprehensive overview of 2-(4-Ethyl-3-iodophenyl)-2-
methylpropanoic acid, a key intermediate in the synthesis of the targeted anti-cancer

therapeutic, Alectinib.[1][2] The information is intended for researchers, scientists, and

professionals involved in drug development and chemical synthesis.

Chemical and Physical Properties
2-(4-Ethyl-3-iodophenyl)-2-methylpropanoic acid is an organic compound with the following

key properties:
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Property Value Source(s)

CAS Number 1256584-73-2 [1][3][4]

Molecular Formula C12H15IO2 [3][4]

Molecular Weight 318.15 g/mol [3]

Boiling Point 369.6 ± 27.0 °C [3]

Density 1.547 ± 0.06 g/cm³ [3]

pKa 4.32 ± 0.11 [3]

Purity >98% to ≥99%+ [1][3][4]

Synonyms

4-Ethyl-3-iodo-α,α-

dimethylbenzeneacetic acid, 2-

(3-Iodo-4-ethylphenyl)-2-

methylpropionic acid

[1][3]

Application in Pharmaceutical Synthesis
The primary application of this compound is as a crucial intermediate in the manufacturing of

Alectinib.[1][2] Alectinib is a highly selective and potent inhibitor of anaplastic lymphoma kinase

(ALK), a tyrosine kinase involved in the development and progression of certain types of non-

small cell lung cancer (NSCLC).[2] The synthesis of Alectinib involves the use of 2-(4-Ethyl-3-
iodophenyl)-2-methylpropanoic acid to construct a key part of the final drug molecule.[5][6]

Beyond Alectinib, it is also noted as an intermediate for other anti-tumor drugs such as erlotinib

and neratinib hydrochloride.[1]

Material Safety and Handling
A complete Material Safety Data Sheet (MSDS) for this compound should be obtained from the

supplier. However, based on available information, the following handling and storage

guidelines are recommended:

Storage: Keep in a dark place, sealed in a dry, well-ventilated area.[7] Recommended

storage temperature is between 2-8°C.[7]
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Handling: Use personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[8] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8] Do

not eat, drink, or smoke when using this product.[8]

First Aid (IF SWALLOWED): Rinse mouth. Do NOT induce vomiting. Immediately call a

POISON CENTER or doctor.[8]

First Aid (IF ON SKIN): Wash with plenty of water and soap.[8]

First Aid (IF INHALED): Remove person to fresh air and keep comfortable for breathing.[8]

First Aid (IF IN EYES): Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do so. Continue rinsing.[8]

Experimental Protocols: Synthesis of 2-(4-Ethyl-3-
iodophenyl)-2-methylpropanoic acid
Several synthetic routes to 2-(4-Ethyl-3-iodophenyl)-2-methylpropanoic acid have been

described. One common method involves the iodination of 2-(4-ethylphenyl)-2-methylpropanoic

acid.

Method 1: Iodination with N-Iodosuccinimide

This protocol is adapted from documented laboratory procedures.[1]

Reactants:

2-(4-Ethylphenyl)-2-methylpropanoic acid

N-Iodosuccinimide (NIS)

Acetic acid (solvent)

Procedure:

Dissolve 2-(4-Ethylphenyl)-2-methylpropanoic acid in acetic acid in a suitable reaction

vessel.
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Add N-Iodosuccinimide to the solution.

Stir the reaction mixture for approximately 2 hours.

Monitor the reaction progress by a suitable analytical method (e.g., TLC or HPLC).

Upon completion, the product can be isolated and purified using standard techniques such

as extraction and crystallization.

A visual representation of this synthetic workflow is provided below.
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Synthesis Workflow

Start: 2-(4-Ethylphenyl)-2-methylpropanoic acid

Dissolve in Acetic Acid

Solvent

Add N-Iodosuccinimide (NIS)

Reagent

React for 2 hours

Reaction Conditions

Isolate and Purify

Workup

End Product: 2-(4-Ethyl-3-iodophenyl)-2-methylpropanoic acid

Click to download full resolution via product page

Caption: Synthetic workflow for 2-(4-Ethyl-3-iodophenyl)-2-methylpropanoic acid.

Role in Alectinib Synthesis
The conversion of 2-(4-Ethyl-3-iodophenyl)-2-methylpropanoic acid to Alectinib involves a

multi-step process. A patent describes a process where it is reacted with Mono-tert-butyl
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malonate, followed by subsequent reactions to form the core structure of Alectinib.[5]

A simplified logical flow of this multi-step synthesis is illustrated below.

Pathway to Alectinib

2-(4-Ethyl-3-iodophenyl)-2-methylpropanoic acid

Reaction with Mono-tert-butyl malonate

tert-butyl 4-(4-ethyl-3-iodophenyl)-4-methyl-3-oxopentanoic acid

Reaction with 4-fluoro-3-nitrobenzonitrile

Substituted benzonitrile intermediate

Reduction and Cyclization

Alectinib

Click to download full resolution via product page

Caption: Simplified pathway from the intermediate to Alectinib.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://patents.google.com/patent/WO2019038779A1/en
https://www.benchchem.com/product/b596723?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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